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Compound of Interest

Compound Name: Picogreen

Cat. No.: B1258679 Get Quote

Essential guidelines for the safe and effective disposal of PicoGreen®, ensuring the protection

of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, adherence to proper disposal

protocols for chemical reagents is a cornerstone of laboratory safety and regulatory

compliance. PicoGreen®, a widely used, ultra-sensitive fluorescent nucleic acid stain for

quantifying double-stranded DNA (dsDNA), requires careful handling and disposal due to its

potential mutagenic properties.[1] This guide provides a comprehensive, step-by-step approach

to the proper disposal of PicoGreen® waste, promoting a culture of safety and responsibility in

your laboratory.

Immediate Safety and Handling Precautions
PicoGreen® binds to nucleic acids and should be handled as a potential mutagen.[1] The

reagent is supplied in dimethyl sulfoxide (DMSO), a solvent known to facilitate the entry of

organic molecules into tissues.[1] Therefore, stringent safety measures are imperative.

Personal Protective Equipment (PPE) is mandatory when handling PicoGreen® waste.
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Protective Gear Specification Purpose

Gloves Nitrile gloves are required.

Prevents skin contact with

PicoGreen® and DMSO. Do

not use latex gloves.[1]

Lab Coat Standard laboratory coat.
Protects skin and clothing from

splashes.

Eye Protection Safety glasses or goggles.
Shields eyes from accidental

splashes.

Always wash your hands thoroughly after handling PicoGreen®.[1]

Step-by-Step Disposal Protocol
The recommended method for the disposal of aqueous solutions containing PicoGreen® is

through adsorption onto activated charcoal, followed by the incineration of the contaminated

charcoal. This procedure effectively removes the fluorescent dye from the liquid waste,

rendering the filtrate safe for standard laboratory drain disposal, pending local regulations.

Experimental Protocol: Activated Charcoal Adsorption of PicoGreen® Waste

Objective: To remove PicoGreen® dye from aqueous solutions to permit safe disposal of the

liquid waste and proper disposal of the solid waste.

Materials:

Aqueous waste containing PicoGreen®

Activated charcoal (granular or powder) or activated charcoal bags

A dedicated, labeled waste container with a lid

Stir plate and magnetic stir bar (optional, but recommended for faster treatment)

Filtration apparatus (e.g., funnel with filter paper, or a vacuum filtration system)

A labeled, sealable container for contaminated charcoal waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://drk-lo.github.io/lotterhoslabprotocols/molecprot_picoGreenAssay.html
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://drk-lo.github.io/lotterhoslabprotocols/molecprot_picoGreenAssay.html
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Collection of Waste: Collect all aqueous waste containing PicoGreen® (e.g., from staining

protocols, instrument cleaning) in a clearly labeled, dedicated waste container.

Charcoal Addition:

For Loose Charcoal: Add approximately 10 grams of activated charcoal for every 1 liter of

PicoGreen® waste solution.

For Charcoal Bags: Add one activated charcoal bag for every 1 liter of solution. These

bags have a typical capacity for adsorbing at least 10 mg of dye.

Adsorption/Incubation:

With Stirring: Place the waste container on a stir plate and add a magnetic stir bar. Stir the

solution for at least 4 hours.

Without Stirring: If a stir plate is unavailable, let the container sit undisturbed for at least 24

hours to allow for passive adsorption. Agitate the container periodically if possible.

Separation of Charcoal:

Carefully decant or filter the liquid to separate it from the charcoal. Ensure that no charcoal

particles are carried over into the treated liquid.

Disposal of Treated Liquid:

The treated liquid, now free of the fluorescent dye, can typically be disposed of down the

drain. However, always consult and adhere to your institution's and local regulations for

aqueous waste disposal.

Disposal of Contaminated Charcoal:

The used charcoal, which now contains the adsorbed PicoGreen®, must be treated as

hazardous waste.

Collect the wet charcoal in a labeled, sealable container.
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Allow the charcoal to air-dry in a fume hood to minimize excess liquid.

Dispose of the sealed container of contaminated charcoal through your institution's

hazardous waste program, typically designated for incineration.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of PicoGreen® waste.
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PicoGreen® Waste Generated
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Caption: Workflow for the safe disposal of PicoGreen® waste.
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of

PicoGreen® waste, fostering a secure research environment and upholding their commitment

to environmental stewardship. Always refer to your institution's specific safety and disposal

guidelines as the primary source of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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